Cas no 34695-32-4 (3-Hydroxy-3-methylglutaric Anhydride)

3-Hydroxy-3-methylglutaric Anhydride Properties

Names and Identifiers

• 3-Hydroxy-3-methylglutaric Anhydride
• 2H-Pyran-2,6(3H)-dione,dihydro-4-hydroxy-4-methyl-
• 4-hydroxy-4-methyloxane-2,6-dione
• 4-hydroxy-4-methyldihydro-2H-pyran-2,6(3H)-dione
• UWOCHZAKVUAJQJ-UHFFFAOYSA-N
• AKOS000279857
• SCHEMBL11407604
• FT-0669838
• 3-HYDROXY-3-METHYLPENTANE-1,5-DIOIC ANHYDRIDE
• A824218
• DTXSID20412429
• 34695-32-4
• 3-hydroxy-3-methylglutaric acid anhydride
• Dihydro-4-hydroxy-4-methyl-2H-pyran-2,6(3H)-dione
• 2-ETHOXY-5-(4-NITRO-BENZOYLAMINO)-BENZENESULFONYLCHLORIDE
• 4-hydroxy-4-methyl-oxane-2,6-dione
• J-019714
• CHEMBL154796
• 4-methyl-4-oxidanyl-oxane-2,6-dione
• FT-0669837
• PD017471
• 4-Hydroxy-4-methyl-dihydro-pyran-2,6-dione
• 3-Hydroxy-3-methylglutaric-d3 Anhydride
• DB-119051
• +Expand

• InChIKey： UWOCHZAKVUAJQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O4/c1-6(9)2-4(7)10-5(8)3-6/h9H,2-3H2,1H3
• SMILES： CC1(CC(=O)OC(=O)C1)O

Computed Properties

• Exact Mass: 144.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.04225873g/mol
• Heavy Atom Count: 10
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: -0.39900
• PSA: 63.60000
• Melting Point: 97-99°C

3-Hydroxy-3-methylglutaric Anhydride Security Information

3-Hydroxy-3-methylglutaric Anhydride Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%